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Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
cis-3-Nonene is a volatile organic compound with the chemical formula C9H18. It is

recognized in the flavor and fragrance industry for its characteristic fruity and floral aroma.[1] As

a key aroma chemical, it contributes to the sensory profile of various food products and

consumer fragrances. This document provides detailed application notes, experimental

protocols, and quantitative data related to the use of cis-3-Nonene in flavor and fragrance

chemistry.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of cis-3-Nonene is

essential for its effective application in flavor and fragrance formulations.
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Property Value Reference

Molecular Formula C9H18 [1]

Molecular Weight 126.24 g/mol [1]

CAS Number 20237-46-1 [1]

Appearance Colorless liquid [1]

Odor Profile Fruity, Floral [1]

Boiling Point 145.7 ± 7.0 °C (Predicted) [1]

Flash Point 32.2 °C [1]

Density 0.739 ± 0.06 g/cm³ (Predicted) [1]

Refractive Index 1.427 [1]

Vapor Pressure
6.1 ± 0.1 mmHg at 25°C

(Predicted)
[1]

Applications in Flavor Chemistry
cis-3-Nonene is utilized to impart or enhance fruity and floral notes in a variety of food and

beverage products. Its volatile nature makes it particularly suitable as a top note in flavor

compositions.

Flavor Profile Contribution:

Fruity Notes: Contributes to the characteristic aroma of certain fruits. For instance,

unsaturated nine-carbon aliphatic aldehydes, structurally related to cis-3-Nonene, have

been identified as key odorants in fresh-cut watermelon.[2]

Green Notes: While not its primary characteristic, it can contribute to the overall "green"

profile of fruit and vegetable flavors, often used in conjunction with other green-note

compounds like cis-3-Hexenol.[3][4][5]

Typical Concentration Levels:
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While specific concentration data for cis-3-Nonene in various food products is not readily

available in the public domain, related compounds like cis-3-hexenyl acetate are used at levels

ranging from 300 to 1000 ppm in berry flavors intended for beverages.[3] It is plausible that cis-
3-Nonene would be used in similar or lower concentrations depending on the desired flavor

profile.

Applications in Fragrance Chemistry
In the fragrance industry, cis-3-Nonene is valued for its ability to introduce a fresh and natural-

smelling fruity-floral character to perfumes, colognes, and other scented products.

Fragrance Profile Contribution:

Top Notes: Due to its volatility, it is an effective top note, providing the initial impression of a

fragrance.

Floral and Fruity Accords: It is used to build and enhance floral and fruity accords in

fragrance compositions.

Experimental Protocols
Synthesis of cis-3-Nonene via Wittig Reaction
A common and effective method for the synthesis of cis-alkenes like cis-3-Nonene is the Wittig

reaction.[6][7][8][9] This method involves the reaction of a phosphorus ylide with an aldehyde or

ketone.

Materials:

1-Bromobutane

Triphenylphosphine

n-Butyllithium (n-BuLi) in hexane

Pentanal

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO4)

Round-bottom flasks

Magnetic stirrer and stir bars

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Preparation of the Phosphonium Salt:

In a round-bottom flask, combine 1-bromobutane and triphenylphosphine in a suitable

solvent like toluene.

Heat the mixture at reflux for 24 hours to form butyltriphenylphosphonium bromide.

Cool the reaction mixture and collect the solid phosphonium salt by filtration. Wash the salt

with cold diethyl ether and dry it under vacuum.

Generation of the Ylide:

Suspend the dried butyltriphenylphosphonium bromide in anhydrous diethyl ether or THF

in a flame-dried, nitrogen-flushed flask equipped with a magnetic stir bar.

Cool the suspension to 0°C in an ice bath.

Slowly add a solution of n-butyllithium in hexane to the suspension with stirring. The

appearance of a characteristic orange-red color indicates the formation of the ylide.

Allow the mixture to stir at room temperature for 1 hour.
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Wittig Reaction:

Cool the ylide solution to -78°C using a dry ice/acetone bath.

Slowly add a solution of pentanal in the same anhydrous solvent to the ylide solution.

Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Workup and Purification:

Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl

ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent using a rotary evaporator.

Purify the crude product by distillation to obtain pure cis-3-Nonene.

Step 1: Phosphonium Salt Formation

Step 2: Ylide Generation Step 3: Wittig Reaction Step 4: Workup & Purification

1-Bromobutane

Butyltriphenylphosphonium
bromide

+ TPP, Toluene, Reflux

Triphenylphosphine

Phosphorus Ylide+ n-BuLi, Ether/THF, 0°C to RT

n-Butyllithium

Reaction Mixture+ Pentanal, -78°C to RT

Pentanal

Crude ProductQuench, Extract, Dry cis-3-Nonene
Distillation

Click to download full resolution via product page

Caption: Synthesis of cis-3-Nonene via the Wittig Reaction.
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Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

compounds like cis-3-Nonene in complex flavor and fragrance matrices.[10][11][12][13][14]

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Headspace Autosampler (optional, for volatile analysis from a liquid or solid matrix)

Capillary Column: A non-polar or medium-polarity column is suitable (e.g., DB-5ms, HP-

5ms).

Typical GC-MS Parameters:

Parameter Setting

Injector Temperature 250 °C

Injection Mode Splitless or Split (e.g., 20:1 ratio)

Carrier Gas Helium at a constant flow rate (e.g., 1.0 mL/min)

Oven Temperature Program
Initial temperature of 40°C (hold for 2 min), ramp

at 5°C/min to 250°C (hold for 5 min)

MS Transfer Line Temp 280 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range m/z 35-350

Sample Preparation:

For Fragrance Analysis: Dilute the fragrance oil in a suitable solvent (e.g., ethanol,

dichloromethane) to an appropriate concentration (e.g., 1000 ppm).
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For Flavor Analysis (Headspace): Place a known amount of the food or beverage sample

into a headspace vial. For solid samples, grinding or maceration may be necessary to

increase surface area and volatile release.

Data Analysis:

Identification of cis-3-Nonene is achieved by comparing the obtained mass spectrum with a

reference spectrum from a library (e.g., NIST, Wiley) and by comparing the retention time

with that of a pure standard.

Quantification can be performed using an internal or external standard calibration method.
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Sample Preparation
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Caption: General workflow for GC-MS analysis of cis-3-Nonene.

Sensory Evaluation Protocol
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Sensory evaluation is crucial for determining the odor profile and threshold of cis-3-Nonene.

[15][16][17][18][19]

Objective: To determine the odor detection threshold and characterize the odor profile of cis-3-
Nonene.

Materials:

High-purity cis-3-Nonene

Odorless solvent (e.g., diethyl phthalate or mineral oil)

Glass sniffing jars with lids

Odor-free smelling strips

Trained sensory panel (8-12 panelists)

Procedure:

Panelist Training: Panelists should be trained on the recognition and intensity rating of

various standard aroma compounds representing fruity, floral, green, and other relevant odor

categories.

Sample Preparation for Odor Threshold Determination:

Prepare a series of dilutions of cis-3-Nonene in the chosen solvent. A three-fold dilution

series is common.

The starting concentration should be well above the expected threshold, and the series

should extend to a level that is undetectable.

Odor Threshold Test (e.g., Three-Alternative Forced-Choice - 3-AFC):

Present panelists with three samples at each concentration level: two blanks (solvent only)

and one containing the diluted cis-3-Nonene.

The order of presentation should be randomized.
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Panelists are asked to identify the odd sample.

The group threshold is calculated as the concentration at which 50% of the panel can

correctly identify the odorant.

Odor Profile Analysis:

Prepare a sample of cis-3-Nonene at a concentration clearly above its detection

threshold.

Dip a smelling strip into the sample and allow the solvent to evaporate.

Present the smelling strip to the panelists and ask them to describe the odor using a list of

predefined descriptors and to rate the intensity of each descriptor on a scale (e.g., 0-10).

The results can be compiled to create an odor profile for cis-3-Nonene.

Signaling Pathways
Currently, there is a lack of specific research identifying the olfactory receptors and signaling

pathways involved in the human perception of cis-3-Nonene. However, it is known that the

perception of volatile organic compounds, in general, involves the activation of specific G-

protein coupled olfactory receptors in the nasal epithelium, leading to a cascade of intracellular

events that result in a neural signal being sent to the brain for processing.

Conclusion
cis-3-Nonene is a valuable aroma chemical with a pleasant fruity and floral odor profile,

making it a useful ingredient in both flavor and fragrance formulations. The provided protocols

for its synthesis, analysis, and sensory evaluation offer a framework for researchers and

professionals to effectively work with this compound. Further research is needed to determine

its precise odor threshold, typical usage levels in various applications, and the specific olfactory

receptors involved in its perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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